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DEET's Field Performance: A Meta-Analysis of
Repellent Efficacy
A comprehensive review of field studies confirms N,N-Diethyl-meta-toluamide (DEET) as a

highly effective mosquito repellent, consistently providing prolonged protection against a range

of mosquito species. However, comparative studies reveal that other active ingredients, such

as Picaridin and Oil of Lemon Eucalyptus, can offer similar or, in some cases, superior

performance, particularly in terms of protection duration at specific concentrations.

This guide provides a meta-analysis of Diethyltoluamide's (DEET) effectiveness in field

studies, offering a comparative overview for researchers, scientists, and drug development

professionals. The following sections present quantitative data from various studies, detail

typical experimental protocols, and visualize the workflow of field efficacy trials.

Comparative Efficacy of Topical Repellents
The effectiveness of a topical repellent is primarily determined by its complete protection time—

the duration for which it prevents bites from vector mosquitoes. Field studies have rigorously

tested DEET against other commonly used repellents, providing valuable data for direct

comparison.
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Picaridin (also known as Icaridin) has emerged as a strong competitor to DEET. A systematic

review of eight field studies indicated little significant difference in repellency when DEET and

picaridin were applied at the same dosage.[1] However, some evidence suggests that picaridin

may offer longer-lasting protection.[1] For instance, one study found that 20% picaridin

provided a protection time of 410.4 minutes against Aedes aegypti, while 20% DEET offered

over 380 minutes of protection.[1] Another field evaluation in Burkina Faso concluded that after

10 hours of exposure, KBR 3023 (Picaridin) provided the highest protection against anopheline

mosquitoes, followed by DEET.[2]

Active Ingredient Concentration
Protection Time
(Hours)

Mosquito Species

DEET 20% > 6.3 Aedes aegypti

Picaridin 20% 6.8 Aedes aegypti

DEET 33% < 12

Amblyomma

americanum (Lone

Star Tick)

Picaridin 20% 12

Amblyomma

americanum (Lone

Star Tick)

DEET 50% 8
Anopheles spp. and

other species

Picaridin 20% 8
Anopheles spp. and

other species

DEET vs. IR3535
IR3535 (Ethyl butylacetylaminopropionate) is another synthetic repellent that has demonstrated

significant efficacy. A systematic review suggested that the performance of IR3535 is similar or

slightly less effective than DEET and picaridin against mosquitoes.[1] However, against deer

ticks, IR3535 has been shown to provide a mean protection time more than double that of

DEET. In a field study in Burkina Faso, DEET was found to be more effective than IR3535

against anopheline mosquitoes.
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Active Ingredient Concentration
Protection Time
(Hours)

Vector Species

DEET 20-30% Not specified Mosquitoes & Ticks

IR3535 20% Not specified Mosquitoes & Ticks

DEET 94.3 µg/cm² (ED95) 2.9 (Half-life) Anopheles gambiae

IR3535 212.4 µg/cm² (ED95) 2.9 (Half-life) Anopheles gambiae

DEET vs. Oil of Lemon Eucalyptus (PMD)
Oil of Lemon Eucalyptus, specifically its active component p-menthane-3,8-diol (PMD), is a

plant-based repellent with proven efficacy. One study found that a 32% lemon eucalyptus oil

formulation provided over 95% protection for 3 hours, while a 40% DEET formulation gave

100% protection for 7 hours. Another study, however, reported that a eucalyptus-based

repellent containing 30% PMD provided 96.89% protection for 4 hours, outperforming a 15%

DEET solution which gave 84.81% protection in the same timeframe. Research has also

indicated that repellents with PMD can be as effective as those with 15-20% DEET against

both mosquitoes and ticks.

Active Ingredient Concentration
Protection Time
(Hours)

Mosquito Species

DEET 40% 7 (100% protection) General mosquitoes

Oil of Lemon

Eucalyptus
32% 3 (>95% protection) General mosquitoes

DEET 15% 4 (84.81% protection) Anopheles darlingi

PMD (from Lemon

Eucalyptus)
30% 4 (96.89% protection) Anopheles darlingi

DEET 15% ≥ 6 General mosquitoes

PMD 15% ≥ 6 General mosquitoes
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The evaluation of mosquito repellent efficacy in a field setting typically adheres to standardized

protocols to ensure the reliability and comparability of results. A common and ethically

approved methodology is the human-baited trap or landing catch method.

Human-Baited Double Net Trap Method
This method is designed to assess the number of host-seeking mosquitoes attracted to a

human bait while ensuring the volunteer is protected from bites.

Materials:

Inner bed net to enclose the human volunteer.

Outer tent or net structure to trap attracted mosquitoes.

A cot or chair for the volunteer.

Oral aspirators for collecting trapped mosquitoes.

Labeled collection cups.

Data recording sheets or digital devices.

Torches and batteries for nighttime collection.

Procedure:

Site Selection: A flat, open area with low vegetation is chosen for setting up the trap.

Trap Setup: The inner net is set up to completely protect the human volunteer. The outer net

is then erected over the inner one, leaving a space between the two. The outer net is

typically raised slightly off the ground to allow mosquito entry.

Volunteer Placement: A trained and informed volunteer, who has provided consent, enters

the inner net at the beginning of the sampling period (often dusk).

Mosquito Collection: At regular intervals (e.g., hourly), a trained collector visually inspects the

space between the inner and outer nets. Trapped mosquitoes are collected using an oral
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aspirator and transferred to labeled collection cups. This process is repeated throughout the

designated sampling period, which can be up to 12 hours.

Data Recording: The number of mosquitoes of each species is recorded for each collection

interval.

Repellent Application and Testing: For repellent efficacy studies, volunteers apply a

standardized dose of the repellent to a specific area of their body (e.g., forearm or lower leg).

The number of mosquitoes landing on or attempting to bite the treated area is then recorded

over time to determine the complete protection time. A control, untreated limb is also

monitored.

Visualizing the Experimental Workflow
The following diagram illustrates the typical workflow of a field study designed to evaluate the

efficacy of a topical mosquito repellent.
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Workflow of a typical field study for mosquito repellent efficacy.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b7773281?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7773281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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